Cas no 35092-89-8 (1-Methyl 2-Nitroterephthalate)

• Product Name: 1-Methyl 2-Nitroterephthalate
• CAS No: 35092-89-8
• MF: C₉H₇NO₆
• MW: 225.154982805252
• MDL: MFCD00024510
• CID: 89125
• PubChem ID: 98592
• Update Time: 2025-04-18

1-Methyl 2-Nitroterephthalate Chemical and Physical Properties

Names and Identifiers

• 4-(Methoxycarbonyl)-3-nitrobenzoic acid
• 2-Nitroterephthalic acid 1-methyl ester
• 1,4-Benzenedicarboxylic acid, 2-nitro-, 1-methyl ester
• 4-methoxycarbonyl-3-nitrobenzoic acid
• 1-Methyl 2-nitroterephthalate
• 2-nitroterephthalic acid-1-methyl ester
• 5-carboxy-2-(methoxycarbonyl)nitrobenzene
• methyl 2-nitro-4-carboxybenzoate
• nitro-terephthalic acid-1-methyl ester
• Nitro-terephthalsaeure-1-methylester
• AKOS015889579
• EN300-233793
• W-110855
• 35092-89-8
• NS00005160
• EINECS 252-360-5
• 4-(Methoxycarbonyl)-3-nitrobenzoic acid;Methyl hydrogen 2-nitroterephthalate
• 1-METHYL2-NITROTEREPHTHALATE
• Methyl-2-nitro-4-carboxy-benzoate
• Methyl hydrogen 2-nitroterephthalate
• 5-carboxy-2-methoxycarbonyl-nitrobenzene
• NSC-151109
• MIIADZYPHVTLPR-UHFFFAOYSA-N
• 4-carbomethoxy-3-nitro-benzoic acid
• CS-0204354
• 4-(methoxycarbonyl)-3-nitrobenzoicacid
• InChI=1/C9H7NO6/c1-16-9(13)6-3-2-5(8(11)12)4-7(6)10(14)15/h2-4H,1H3,(H,11,12
• DTXSID30956526
• EC 252-360-5
• AS-12303
• 2-NITROTEREPHTHALICACID-1-METHYLCARBOXYLATE
• SCHEMBL161836
• NSC151109
• 1-Methyl 2-nitroterephthalate, 97%
• 3-Nitro-4-carbomethoxybenzoic acid
• NSC 151109
• BCP23595
• MFCD00024510
• FT-0616219
• A10289
• DB-048720
• 1-Methyl 2-Nitroterephthalate

• MDL： MFCD00024510
• Inchi： 1S/C9H7NO6/c1-16-9(13)6-3-2-5(8(11)12)4-7(6)10(14)15/h2-4H,1H3,(H,11,12)
• InChI Key： MIIADZYPHVTLPR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.02700
• Monoisotopic Mass: 225.027337
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: powder
• Density: 1.484
• Melting Point: 176-178 °C (lit.)
• Boiling Point: 393.4 °C at 760 mmHg
• Flash Point: 191.7 °C
• Refractive Index: 1.594
• PSA: 109.42000
• LogP: 1.60280
• Solubility: Insoluble

1-Methyl 2-Nitroterephthalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38